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Compound of Interest

Compound Name: 13-cis-Retinyl acetate

CAS No.: 34356-31-5

Cat. No.: B1200049

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-cis-Retinyl acetate is a significant compound within the retinoid family, a class of molecules

derived from vitamin A. As an isomer of retinyl acetate, it serves as a precursor and active

metabolite of vitamin A, playing a role in various biological processes.[1] This technical guide

provides an in-depth overview of 13-cis-Retinyl acetate, focusing on its physicochemical

properties, relevant experimental protocols, and its involvement in cellular signaling pathways.

This document is intended to be a valuable resource for researchers and professionals

engaged in the study and application of retinoids in drug development and biological research.

Physicochemical Properties
A clear understanding of the fundamental physicochemical properties of 13-cis-Retinyl
acetate is crucial for its application in research and development. The key identifiers and

properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 34356-31-5 [1][2][3][4][5]

Molecular Formula C₂₂H₃₂O₂ [1][2][3]

Molecular Weight 328.49 g/mol [1][2][3]

Appearance White to Pale Yellow Solid [1]

Synonyms

(13Z)-Retinol acetate,

(9E,13Z)-Retinol acetate, 13-

cis-Retinol Acetate, 13-cis-

Vitamin A Acetate

[1]

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to rigorous scientific

investigation. This section outlines key methodologies for the synthesis, purification, and

analysis of 13-cis-Retinyl acetate and related retinoids.

Synthesis and Purification of Retinyl Acetate
The following protocol is adapted from the synthesis of isotopically labeled retinyl acetate and

can be applied for the synthesis of 13-cis-Retinyl acetate with appropriate modifications. The

synthesis is a multi-step process starting from β-ionone. A crucial intermediate is the C18-

tetraene ketone, which should be of high purity (>90%) for optimal yields in subsequent steps.

Materials:

β-ionone

Triethylphosphonoacetate

Sodium hydride (NaH)

Ether

Hexanes
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Anhydrous Magnesium Sulfate (MgSO₄)

Neutral alumina (8% water-deactivated)

Silica gel (4% water-deactivated)

Ethyl acetate

Lithium aluminum hydride (LiAlH₄)

Triethylamine

Acetic anhydride

Procedure:

Synthesis of C18-tetraene ketone: This intermediate is synthesized from β-ionone.

Wittig-Horner Reaction: React the C18-tetraene ketone with the carbanion of

triethylphosphonoacetate to form the retinoic acid ethyl ester. This reaction should be carried

out overnight (approx. 15 hours) at 20°C.

Extraction and Initial Purification: Quench the reaction with water and extract the ethyl ester

with hexanes. Dry the organic layer with anhydrous MgSO₄, concentrate, and purify using a

neutral alumina column with a diethyl ether in hexane gradient.

Isomer Separation: To separate the cis/trans isomers, use a silica gel column with an ethyl

acetate in hexane gradient.

Reduction to Retinol: Reduce the retinoic acid ethyl ester to the corresponding retinol using

lithium aluminum hydride.

Esterification to Retinyl Acetate: Dissolve the purified retinol in triethylamine. Add a mixture

of acetic anhydride and triethylamine dropwise and leave the reaction to proceed overnight

in a refrigerator to form retinyl acetate.

Final Purification: Extract the crude retinyl acetate into hexanes, dry, concentrate, and purify

using a neutral alumina column with a diethyl ether in hexane gradient. Monitor the fractions

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


using a UV-Vis spectrophotometer at 325 nm.

Characterization: Evaluate the final product for its cis/trans ratio using High-Performance

Liquid Chromatography (HPLC) with photodiode array detection.

High-Performance Liquid Chromatography (HPLC)
Analysis
An isocratic HPLC method can be employed for the rapid measurement of retinol, retinal, all-

trans-retinoic acid, and 13-cis-retinoic acid. Retinyl acetate can also be analyzed using this

method with a longer elution time.

Instrumentation and Conditions:

Column: 5 µm C₁₈ reversed-phase column (4.6 mm I.D., 15 cm)

Mobile Phase: 85% methanol and 15% 0.01 M sodium acetate buffer, pH 5.2

Flow Rate: 1.5 mL/min

Detection:

UV detector at 343 nm for the initial 8 minutes, then at 400 nm.

Fluorescence detector with excitation at 348 nm and emission at 470 nm.

Retention Times:

13-cis-Retinoic acid: ~4.5 min

all-trans-Retinoic acid: ~5.7 min

Retinol: ~11 min

Retinal: ~12.5 min

Retinyl acetate: ~25.5 min
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Biological Activity and Signaling Pathways
13-cis-Retinyl acetate is a derivative of 13-cis-Retinol and is considered an active metabolite

of vitamin A.[1] The biological effects of 13-cis retinoids are often attributed to their intracellular

isomerization to more transcriptionally active forms, such as all-trans-retinoic acid and 9-cis-

retinoic acid.

Cellular Uptake and Metabolism
Retinyl esters from dietary sources are hydrolyzed in the small intestine to free retinol, which is

then absorbed by enterocytes. Within the cells, retinol is bound to cellular retinol-binding

proteins (CRBPs). It can then be esterified back to retinyl esters for storage, primarily in the

liver, or oxidized to retinaldehyde and subsequently to retinoic acid. While specific uptake and

metabolism pathways for 13-cis-Retinyl acetate are not extensively detailed, it is likely

handled by the general retinoid metabolic machinery.
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Cellular uptake and metabolism of 13-cis-Retinyl acetate.

Retinoid Signaling Pathway
The biological functions of retinoids, including the regulation of gene expression, are primarily

mediated by all-trans-retinoic acid and 9-cis-retinoic acid through their interaction with nuclear

receptors. All-trans-retinoic acid binds to retinoic acid receptors (RARs), while 9-cis-retinoic

acid can bind to both RARs and retinoid X receptors (RXRs). These receptors form

heterodimers (RAR/RXR) that bind to specific DNA sequences known as retinoic acid response
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elements (RAREs) in the promoter regions of target genes, thereby modulating their

transcription. It is proposed that the biological effects of 13-cis-retinoic acid are mediated

through its isomerization to all-trans-retinoic acid.
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General retinoid signaling pathway.
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Applications in Research and Drug Development
Retinoids, including 13-cis-retinoic acid (isotretinoin), have been extensively studied and

utilized in the treatment of various dermatological conditions and certain types of cancer. The

ability of retinoids to modulate cell proliferation, differentiation, and apoptosis makes them

attractive candidates for therapeutic development. Research into 13-cis-Retinyl acetate and

its derivatives could lead to the development of novel pro-drugs with improved pharmacokinetic

profiles or targeted activities. For instance, studies have explored the effects of 13-cis-retinoic

acid on gene expression in glioblastoma, suggesting potential therapeutic avenues.

Conclusion
13-cis-Retinyl acetate is a key retinoid with significant potential in both fundamental research

and clinical applications. A thorough understanding of its chemical properties, biological

activities, and the pathways through which it exerts its effects is essential for advancing its use.

This guide provides a foundational resource for professionals in the field, summarizing critical

data and methodologies to support ongoing and future investigations into this important

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 13-cis-Retinyl
Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200049/docs#a-comprehensive-technical-guide-to-
13-cis-retinyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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